Cas no 1805624-92-3 (Ethyl 3-cyano-6-hydroxymethyl-2-mercaptobenzoate)

• Product Name: Ethyl 3-cyano-6-hydroxymethyl-2-mercaptobenzoate
• CAS No: 1805624-92-3
• MF: C₁₁H₁₁NO₃S
• MW: 237.274941682816
• CID: 4956141
• Update Time: 2025-06-12

Ethyl 3-cyano-6-hydroxymethyl-2-mercaptobenzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-cyano-6-hydroxymethyl-2-mercaptobenzoate

• Inchi： 1S/C11H11NO3S/c1-2-15-11(14)9-8(6-13)4-3-7(5-12)10(9)16/h3-4,13,16H,2,6H2,1H3
• InChI Key： HQSSYQBYMWLCIK-UHFFFAOYSA-N
• SMILES： SC1=C(C#N)C=CC(CO)=C1C(=O)OCC

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 299
• XLogP3: 1.1
• Topological Polar Surface Area: 71.3

Additional information on Ethyl 3-cyano-6-hydroxymethyl-2-mercaptobenzoate

Ethyl 3-cyano-6-hydroxymethyl-2-mercaptobenzoate (CAS No. 1805624-92-3): A Comprehensive Overview

Ethyl 3-cyano-6-hydroxymethyl-2-mercaptobenzoate (CAS No. 1805624-92-3) is a specialized organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound, characterized by its complex molecular structure, exhibits a unique set of properties that make it a valuable candidate for various applications, particularly in the development of novel therapeutic agents and biochemical research.

The molecular structure of Ethyl 3-cyano-6-hydroxymethyl-2-mercaptobenzoate consists of a benzoic acid derivative with substituents that include a cyano group, a hydroxymethyl group, and a mercapto group. These functional groups contribute to its reactivity and potential biological activity, making it a compound of interest for researchers exploring new pharmacophores. The presence of the cyano group at the 3-position and the hydroxymethyl group at the 6-position introduces polar characteristics, while the mercapto group at the 2-position enhances its ability to participate in hydrogen bonding and metal coordination.

In recent years, there has been a growing interest in benzoic acid derivatives due to their diverse biological activities. Studies have shown that compounds with similar structural motifs can exhibit antimicrobial, anti-inflammatory, and antioxidant properties. The Ethyl 3-cyano-6-hydroxymethyl-2-mercaptobenzoate molecule, with its unique combination of functional groups, is positioned to explore these potential therapeutic avenues further.

One of the most compelling aspects of Ethyl 3-cyano-6-hydroxymethyl-2-mercaptobenzoate is its versatility in chemical synthesis. The compound can serve as a versatile intermediate in the preparation of more complex molecules, including those designed for targeted drug delivery systems. Researchers have leveraged its reactivity to develop novel synthetic pathways that could lead to the discovery of new drugs with improved efficacy and reduced side effects.

The cyano group in the molecule is particularly noteworthy for its ability to enhance binding interactions with biological targets. In pharmaceutical applications, cyano-substituted compounds often exhibit increased affinity for enzymes and receptors, which can be exploited to develop highly specific inhibitors. The hydroxymethyl group provides an additional site for interaction, potentially allowing for further customization of the compound's biological profile.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of molecules with remarkable accuracy. By employing molecular modeling techniques, scientists can simulate how Ethyl 3-cyano-6-hydroxymethyl-2-mercaptobenzoate interacts with various biological targets, providing insights into its potential therapeutic applications. These computational studies have already identified several promising leads for further experimental validation.

The mercapto group in this compound is another key feature that contributes to its unique properties. Mercapto-substituted compounds are known for their ability to form stable complexes with metals, which has implications for both medicinal chemistry and material science. In drug development, such complexes can be used to enhance drug solubility or to target specific metal-dependent enzymes involved in disease pathways.

Current research is also exploring the use of Ethyl 3-cyano-6-hydroxymethyl-2-mercaptobenzoate in nanotechnology applications. Its molecular structure suggests that it could be incorporated into nanostructured delivery systems designed to improve drug bioavailability and target specificity. By combining this compound with other functional molecules, researchers aim to develop next-generation therapeutics that address unmet medical needs more effectively.

The synthesis of Ethyl 3-cyano-6-hydroxymethyl-2-mercaptobenzoate presents both challenges and opportunities for chemists. While the availability of starting materials and synthetic routes is improving, optimizing yield and purity remains a critical focus area. Advances in green chemistry principles are also being applied to develop more sustainable synthetic methodologies, reducing environmental impact while maintaining high standards of chemical integrity.

In conclusion, Ethyl 3-cyano-6-hydroxymethyl-2-mercaptobenzoate (CAS No. 1805624-92-3) represents a promising compound with significant potential in pharmaceutical research and development. Its unique structural features and versatile reactivity make it an attractive candidate for further exploration across multiple disciplines. As research continues to uncover new applications and synthetic strategies, this compound is poised to play an increasingly important role in advancing chemical and biomedical sciences.